Cas no 60454-98-0 (1-propoxybenzotriazole)

1-propoxybenzotriazole structure
1-propoxybenzotriazole structure
Product Name:1-propoxybenzotriazole
CAS No:60454-98-0
MF:C9H11N3O
MW:177.203141450882
CID:952102
PubChem ID:323670
Update Time:2025-04-19

1-propoxybenzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-propoxybenzotriazole
    • 1-propoxy-1H-benzotriazole
    • AC1L894H
    • NSC286127
    • SureCN9483441
    • DTXSID90314567
    • 60454-98-0
    • NSC-286127
    • SCHEMBL9483441
    • Inchi: 1S/C9H11N3O/c1-2-7-13-12-9-6-4-3-5-8(9)10-11-12/h3-6H,2,7H2,1H3
    • InChI Key: YREQXCNLELHOPG-UHFFFAOYSA-N
    • SMILES: O(CCC)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 177.09033
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • PSA: 39.94
  • LogP: 1.26990
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